
Spectroscopic Profile of 2-
(Dimethoxyphosphoryl)acetic acid: A Technical

Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-(Dimethoxyphosphoryl)acetic

acid

CAS No.: 34159-46-1

Cat. No.: B1346053

Get Quote

This guide provides an in-depth analysis of the expected spectroscopic characteristics of 2-
(Dimethoxyphosphoryl)acetic acid, a key organophosphorus compound with applications in

organic synthesis and drug development. As experimental spectra for this specific molecule are

not readily available in the public domain, this document leverages established principles of

nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy, alongside data from

structurally similar compounds, to provide a robust, predictive interpretation for researchers and

scientists.

Introduction
2-(Dimethoxyphosphoryl)acetic acid (DMDP-AA), with the CAS Number 34159-46-1[1][2][3],

is a bifunctional molecule incorporating both a phosphonate and a carboxylic acid moiety. This

unique structure makes it a valuable building block in various chemical transformations,

including the Horner-Wadsworth-Emmons reaction for the synthesis of α,β-unsaturated esters,

and as a precursor for more complex phosphonate-containing bioactive molecules. Accurate
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spectroscopic characterization is paramount for confirming the identity and purity of DMDP-AA

in any research or development setting. This guide will detail the predicted ¹H, ¹³C, and ³¹P

NMR, as well as IR spectroscopic data, explaining the rationale behind the expected chemical

shifts, coupling constants, and absorption frequencies.

Predicted Spectroscopic Data and Interpretation
The following sections detail the anticipated spectroscopic data for 2-
(Dimethoxyphosphoryl)acetic acid. These predictions are based on the analysis of its

chemical structure and comparison with analogous compounds.

¹H NMR Spectroscopy
The proton NMR spectrum of DMDP-AA is expected to be relatively simple, exhibiting three

distinct signals. The acidic proton of the carboxylic acid may be broad or exchangeable with

deuterium in deuterated solvents.

Table 1: Predicted ¹H NMR Data for 2-(Dimethoxyphosphoryl)acetic acid

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Key Coupling
Constants (J,
Hz)

~10-12 Singlet (broad) 1H -COOH N/A

~3.8 Doublet 6H -OCH₃ ³J(P,H) ≈ 11 Hz

~3.1 Doublet 2H -CH₂- ²J(P,H) ≈ 22 Hz

Interpretation:

Carboxylic Acid Proton (-COOH): The proton of the carboxylic acid is expected to appear as

a broad singlet in the downfield region of the spectrum (δ 10-12 ppm). Its chemical shift can

be highly variable and is dependent on concentration, solvent, and temperature due to

hydrogen bonding and chemical exchange. In the presence of D₂O, this peak would

disappear due to H-D exchange.
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Methoxy Protons (-OCH₃): The six equivalent protons of the two methoxy groups are

predicted to resonate at approximately 3.8 ppm. This signal will appear as a doublet due to

coupling with the phosphorus nucleus. The three-bond phosphorus-hydrogen coupling

(³J(P,H)) is anticipated to be around 11 Hz.

Methylene Protons (-CH₂-): The two protons of the methylene group adjacent to the

phosphorus atom are expected to appear as a doublet around 3.1 ppm. The two-bond

phosphorus-hydrogen coupling (²J(P,H)) is typically larger than the three-bond coupling,

estimated to be around 22 Hz.

Diagram 1: Key ¹H-¹H and ¹H-³¹P Coupling Interactions in 2-(Dimethoxyphosphoryl)acetic
acid

A diagram illustrating the through-bond coupling interactions between phosphorus and adjacent

protons.

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum of DMDP-AA is expected to show three distinct

carbon signals.

Table 2: Predicted ¹³C NMR Data for 2-(Dimethoxyphosphoryl)acetic acid

Chemical Shift (δ,
ppm)

Multiplicity (in
proton-coupled
spectrum)

Assignment
Key Coupling
Constants (J, Hz)

~170 Doublet -COOH ²J(P,C) ≈ 5-10 Hz

~53 Doublet -OCH₃ ²J(P,C) ≈ 5-7 Hz

~34 Doublet -CH₂- ¹J(P,C) ≈ 130-140 Hz

Interpretation:

Carbonyl Carbon (-COOH): The carbon of the carboxylic acid group is expected to appear at

the most downfield position, around 170 ppm. It will likely be a doublet due to two-bond

coupling with the phosphorus atom (²J(P,C)).
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Methoxy Carbons (-OCH₃): The two equivalent carbons of the methoxy groups are predicted

to resonate at approximately 53 ppm. These will also appear as a doublet due to two-bond

coupling with phosphorus (²J(P,C)).

Methylene Carbon (-CH₂-): The methylene carbon, being directly attached to the phosphorus

atom, will exhibit a large one-bond coupling constant (¹J(P,C)), typically in the range of 130-

140 Hz. Its chemical shift is expected to be around 34 ppm.

³¹P NMR Spectroscopy
The proton-decoupled ³¹P NMR spectrum will be the simplest, showing a single signal.

Table 3: Predicted ³¹P NMR Data for 2-(Dimethoxyphosphoryl)acetic acid

Chemical Shift (δ, ppm) Multiplicity Reference

~20-25 Singlet 85% H₃PO₄

Interpretation:

The phosphorus-31 nucleus in phosphonates of this type typically resonates in the region of δ

20-25 ppm relative to the external standard, 85% phosphoric acid[4]. The spectrum is expected

to show a single sharp singlet in the proton-decoupled mode. In a proton-coupled ³¹P NMR

spectrum, this signal would be a complex multiplet due to coupling with the methoxy and

methylene protons.

Infrared (IR) Spectroscopy
The IR spectrum of DMDP-AA will be characterized by the vibrational modes of its functional

groups.

Table 4: Predicted IR Absorption Bands for 2-(Dimethoxyphosphoryl)acetic acid
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Wavenumber (cm⁻¹) Intensity Assignment

2500-3300 Broad, Strong O-H stretch (Carboxylic acid)

2960-2850 Medium C-H stretch (Aliphatic)

~1710 Strong C=O stretch (Carboxylic acid)

~1250 Strong P=O stretch (Phosphonate)

1050-1020 Strong P-O-C stretch (Phosphonate)

Interpretation:

O-H Stretch: A very broad and strong absorption band is expected in the region of 2500-

3300 cm⁻¹ due to the hydrogen-bonded O-H stretching of the carboxylic acid dimer.

C-H Stretch: Medium intensity bands between 2960 and 2850 cm⁻¹ will correspond to the C-

H stretching vibrations of the methoxy and methylene groups.

C=O Stretch: A strong, sharp absorption around 1710 cm⁻¹ is characteristic of the carbonyl

(C=O) stretching of a saturated carboxylic acid.

P=O Stretch: A strong absorption band around 1250 cm⁻¹ is indicative of the P=O stretching

vibration of the phosphonate group.

P-O-C Stretch: Strong absorptions in the 1050-1020 cm⁻¹ region are characteristic of the P-

O-C asymmetric and symmetric stretching vibrations.

Experimental Protocol for Spectroscopic Analysis
To obtain high-quality spectroscopic data for 2-(Dimethoxyphosphoryl)acetic acid, the

following experimental procedures are recommended.

NMR Spectroscopy
Sample Preparation:

Accurately weigh approximately 10-20 mg of the compound.
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Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in a

standard 5 mm NMR tube to a final volume of 0.6-0.7 mL. The choice of solvent can

influence chemical shifts, particularly for the acidic proton.

Add a small amount of an internal standard, such as tetramethylsilane (TMS) for organic

solvents or 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) for D₂O, for

accurate chemical shift referencing.

Instrument Parameters:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-

to-noise ratio. A standard pulse program with a 30° pulse angle and a relaxation delay of

1-2 seconds is typically adequate.

¹³C NMR: Due to the lower natural abundance of ¹³C, a larger number of scans will be

required. Proton decoupling (e.g., WALTZ-16) should be applied to simplify the spectrum

and enhance sensitivity. A longer relaxation delay (e.g., 2-5 seconds) may be necessary

for quantitative analysis of the non-protonated carbonyl carbon.

³¹P NMR: Acquire the spectrum with proton decoupling. A single pulse experiment is

usually sufficient. Use an external reference of 85% H₃PO₄.

Diagram 2: General Workflow for NMR Spectroscopic Analysis
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Sample Preparation

Data Acquisition

Data Processing

Weigh Sample
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Click to download full resolution via product page

A flowchart outlining the key steps for acquiring and processing NMR data.
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IR Spectroscopy
Sample Preparation:

Attenuated Total Reflectance (ATR): This is the most convenient method. Place a small

amount of the liquid or solid sample directly on the ATR crystal.

KBr Pellet (for solids): Grind a small amount of the solid sample with dry potassium

bromide (KBr) powder and press it into a thin, transparent pellet.

Neat (for liquids): Place a drop of the liquid sample between two salt plates (e.g., NaCl or

KBr).

Instrument Parameters:

Use a Fourier-Transform Infrared (FT-IR) spectrometer.

Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

Acquire a background spectrum of the empty sample holder (or pure KBr pellet) before

running the sample spectrum.

Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

Conclusion
This technical guide provides a comprehensive, albeit predictive, overview of the key

spectroscopic features of 2-(dimethoxyphosphoryl)acetic acid. The detailed analysis of the

expected ¹H, ¹³C, ³¹P NMR, and IR data, along with the provided experimental protocols, should

serve as a valuable resource for scientists working with this compound, aiding in its

unambiguous identification and characterization. The structural motifs and coupling patterns

discussed herein are foundational to the spectroscopic analysis of a wide range of

organophosphorus compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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